Cas no 2174001-40-0 (methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate)

• Product Name: methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate
• CAS No: 2174001-40-0
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 4786942
• PubChem ID: 134433968
• Update Time: 2025-05-24

methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• N=S1(CCC(CC1)C(=O)OC)=O
• Methyl 1-iminohexahydro-1l6-thiopyran-4-carboxylate 1-oxide
• methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate

• Inchi： 1S/C7H13NO3S/c1-11-7(9)6-2-4-12(8,10)5-3-6/h6,8H,2-5H2,1H3
• InChI Key： BDVVNFWAPNKFPK-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)OC)CC1)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate

Professional Introduction to Methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate (CAS No. 2174001-40-0)

Methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate (CAS No. 2174001-40-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique thiane backbone and functional groups, exhibits a distinct chemical profile that makes it a valuable intermediate in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a 1-imino and 1-oxo moiety, contribute to its reactivity and potential applications in drug design.

The significance of this compound lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The thiane ring system, a sulfur-containing heterocycle, is known for its stability and ability to interact with biological targets in unique ways. This has made derivatives of thiane, such as methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate, attractive candidates for further investigation.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex thiane derivatives. The synthesis of methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate involves multi-step reactions that require precise control over reaction conditions. The introduction of the 1-imino and 1-oxo functional groups introduces reactive sites that can be further modified to achieve desired pharmacological properties. This flexibility makes the compound a versatile tool for medicinal chemists.

In the realm of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance and developing next-generation therapeutics. Methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate has been studied for its potential applications in the treatment of various diseases. Its unique structure suggests that it may interact with biological targets in ways that differ from conventional drugs. This has prompted researchers to investigate its pharmacokinetic and pharmacodynamic properties.

The compound's potential as an anti-inflammatory agent has been particularly noteworthy. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key inflammatory pathways, compounds like methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate may offer new therapeutic strategies. Preliminary studies have shown promising results in vitro, indicating that this compound can modulate inflammatory responses.

In addition to its anti-inflammatory potential, methyl 1-imino-1-oxo-1lambda6-thiane-4-carboxylate has been explored for its antimicrobial properties. Antibiotic resistance is a growing global health concern, necessitating the development of new antimicrobial agents. The structural features of this compound suggest that it may interfere with microbial cell wall synthesis or other critical biological processes. Further research is needed to fully elucidate its mechanism of action.

The synthesis and characterization of methyl 1-imino-1-oxyo-octahydrothiophene derivatives have also provided insights into the reactivity of thiane-based systems. These studies have highlighted the importance of functional group placement and electronic effects in determining biological activity. The presence of both electrophilic and nucleophilic centers in methyl 1-imino-oxyoctahydrothiophene allows for diverse chemical modifications, making it a valuable scaffold for drug design.

The development of new synthetic routes has been instrumental in making thiane derivatives more accessible for research purposes. Advances in catalytic methods have enabled more efficient and scalable synthesis of these compounds. This has opened up new possibilities for exploring their biological activities and potential therapeutic applications.

The future prospects for methyl 1-imino-oxyoctahydrothiophene are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits. As our understanding of these complex molecules grows, so too does the potential for discovering novel treatments for various diseases.